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Cat. No.: B15347573 Get Quote
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Introduction
2-Octyldodecyl acetate (CAS No. 74051-84-6) is an ester of 2-octyldodecanol and acetic acid.

[1] While specific public data on the cosmetic applications of 2-octyldodecyl acetate is limited,

its chemical structure suggests it belongs to a class of esters well-regarded in the cosmetic

industry for their emollient and sensory properties. The branched-chain nature of the 2-

octyldodecyl alcohol moiety is known to impart a light, non-greasy feel and good spreadability

to cosmetic formulations.

These application notes and protocols are based on the expected performance of 2-
octyldodecyl acetate, drawing parallels from structurally related 2-octyldodecyl esters such as

2-octyldodecyl oleate and 2-octyldodecyl myristate.[2][3] The provided experimental protocols

offer a framework for researchers to quantitatively assess the performance of 2-octyldodecyl
acetate in various cosmetic systems.

Application Notes
Primary Functions

Emollient: 2-Octyldodecyl acetate is expected to function as an effective emollient, forming

a protective layer on the skin's surface that helps to reduce transepidermal water loss

(TEWL) and maintain skin hydration.[2][3] Its branched structure likely contributes to a light,

non-occlusive film.
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Skin-Conditioning Agent: By softening and smoothing the skin, it improves the overall texture

and appearance of the skin.[2]

Solvent: It can act as a solvent for oil-soluble active ingredients and UV filters, aiding in their

uniform dispersion within a formulation.[2]

Silicone Alternative: Due to its anticipated light and silky sensory profile, 2-octyldodecyl
acetate can be considered a viable plant-derived alternative to silicones like cyclomethicone

and dimethicone in cosmetic formulations.[2][4]

Key Benefits in Formulations
Sensory Profile: Formulations containing 2-octyldodecyl acetate are predicted to have a

smooth, velvety, and non-greasy after-feel.[2][3]

Spreadability: Its low viscosity and branched structure should contribute to excellent

spreadability, facilitating the even application of creams, lotions, and color cosmetics.[2]

Pigment Wetting: Like other 2-octyldodecyl esters, it is likely a good wetting agent for

pigments in color cosmetics, leading to better color payoff and a more uniform application.[4]

Stability: As a saturated ester, it is expected to have good oxidative stability.

Recommended Applications
Skincare: Face creams, body lotions, serums, and moisturizers.

Suncare: Sunscreen lotions and creams to improve sensory feel and aid in UV filter

dispersion.

Color Cosmetics: Foundations, concealers, lipsticks, and eyeshadows to enhance

spreadability and pigment dispersion.

Haircare: Conditioners and hair styling products to provide a silky, non-greasy feel.

Quantitative Data
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The following tables present typical performance data for 2-octyldodecyl esters, which can be

used as a benchmark for evaluating 2-octyldodecyl acetate.

Table 1: Comparative Sensory Profile of Emollients

Attribute
2-Octyldodecyl
Esters (Expected)

Cyclomethicone Isopropyl Myristate

Initial Feel Light & Silky Very Light & Volatile Oily

Spreadability High Very High Medium

Playtime Medium Short Long

After-feel Powdery, Non-greasy Dry, Powdery Greasy

Shine Low to Medium Low High

Table 2: Physical and Chemical Properties

Property Value

CAS Number 74051-84-6[1]

Molecular Formula C22H44O2[1]

Molecular Weight 340.58 g/mol [1]

Appearance Clear, colorless to pale yellow liquid (Expected)

Odor Faint, characteristic (Expected)

Solubility Oil Soluble

Experimental Protocols
Protocol for Sensory Evaluation of a Skin Cream
This protocol outlines a method for the sensory evaluation of a skin cream containing 2-
octyldodecyl acetate compared to a control formulation.[5][6]
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Objective: To assess the sensory attributes of a cream formulated with 2-octyldodecyl
acetate.

Materials:

Test Cream (with 5% 2-octyldodecyl acetate)

Control Cream (without 2-octyldodecyl acetate)

Trained sensory panel (10-15 panelists)

Standardized application area (e.g., volar forearm)

Evaluation booths with controlled lighting and temperature

Data collection forms or software

Methodology:

Panelist Training: Train panelists on the definitions of sensory attributes (e.g., spreadability,

absorbency, greasiness, smoothness, after-feel) and the use of a standardized rating scale

(e.g., a 10-point scale).

Sample Preparation: Code the test and control samples with random three-digit numbers to

blind the panelists.

Application: Instruct panelists to cleanse and dry the application area. A standardized

amount of cream (e.g., 0.1g) is applied to a marked area on the forearm.

Evaluation: Panelists evaluate the sensory attributes at different time points:

T=0 (During Application): Spreadability, initial feel.

T=1 minute (After Application): Absorbency, greasiness, shine.

T=5 minutes (After Application): Smoothness, tackiness, overall after-feel.
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Data Analysis: Analyze the data using appropriate statistical methods (e.g., ANOVA, t-test) to

determine significant differences between the test and control creams.

Protocol for Accelerated Stability Testing of an O/W
Emulsion
This protocol describes a method for evaluating the physical and chemical stability of an oil-in-

water (O/W) emulsion containing 2-octyldodecyl acetate under accelerated conditions.[7][8]

[9]

Objective: To assess the stability of an O/W emulsion containing 2-octyldodecyl acetate at

elevated temperatures.

Materials:

Test Emulsion (with 5% 2-octyldodecyl acetate)

Stability chambers/ovens

pH meter

Viscometer

Microscope

Centrifuge

Packaging for the emulsion (glass jars and final intended packaging)

Methodology:

Initial Measurements (T=0): Record the initial characteristics of the emulsion:

Physical: Appearance, color, odor, pH, viscosity, and microscopic evaluation of droplet

size.

Packaging Compatibility: Note any immediate changes to the packaging.
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Storage Conditions: Place samples of the emulsion in stability chambers at the following

conditions:

Room Temperature (25°C / 60% RH)

Accelerated Temperature (40°C / 75% RH)

Elevated Temperature (45°C / 75% RH)

Freeze-Thaw Cycling (-10°C for 24h, then 25°C for 24h, for 3 cycles)

Evaluation Time Points: Evaluate the samples at specified intervals (e.g., 1, 2, and 3 months

for accelerated conditions; 1, 3, 6, 12 months for room temperature).

Stability Assessment: At each time point, repeat the initial measurements and look for any

signs of instability, such as:

Changes in color, odor, or appearance.

Significant shifts in pH or viscosity.

Phase separation (creaming, coalescence, or cracking).

Crystal formation.

Changes in the packaging.

Centrifugation Test: To assess emulsion stability, centrifuge a sample at 3000 rpm for 30

minutes and observe for any separation.[7]

Protocol for In-Vivo Skin Hydration Study
This protocol details a method for measuring the effect of a formulation containing 2-
octyldodecyl acetate on skin hydration.[10][11][12]

Objective: To quantify the change in skin hydration after the application of a lotion containing 2-
octyldodecyl acetate.

Materials:
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Test Lotion (with 5% 2-octyldodecyl acetate)

Control Lotion (without 2-octyldodecyl acetate)

Corneometer® or similar device for measuring skin hydration

Human volunteers (with dry to normal skin)

Controlled environment room (constant temperature and humidity)

Methodology:

Volunteer Acclimatization: Have volunteers acclimatize in the controlled environment room

for at least 30 minutes before measurements.

Baseline Measurement (T=0): Mark test sites on the volar forearms of the volunteers. Take

baseline skin hydration measurements at each site using the Corneometer®.

Product Application: Apply a standardized amount of the test and control lotions to the

designated test sites.

Post-Application Measurements: Take hydration measurements at specified time points (e.g.,

1, 2, 4, 6, and 8 hours after application).

Data Analysis: Calculate the change in skin hydration from baseline for both the test and

control lotions. Use statistical analysis to determine if the test lotion provides a significant

increase in hydration compared to the control.
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Cosmetic Formulation

2-Octyldodecyl Acetate

Improved Sensory Profile

Provides light, non-greasy feel

Enhanced Skin Condition

Acts as an emollient

Stable Formulation

Good oxidative stability

Click to download full resolution via product page

Caption: Logical relationship of 2-octyldodecyl acetate in a cosmetic formulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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